Cas no 2640944-02-9 (3-(4-fluorophenyl)-2-(methylsulfanyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one)

• Product Name: 3-(4-fluorophenyl)-2-(methylsulfanyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one
• CAS No: 2640944-02-9
• MF: C₁₅H₁₅FN₂OS
• MW: 290.355805635452
• CID: 5318421
• PubChem ID: 154830760
• Update Time: 2025-06-22

3-(4-fluorophenyl)-2-(methylsulfanyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-2-(methylsulfanyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one
• 2640944-02-9
• F6782-4440
• AKOS040727771
• 3-(4-Fluorophenyl)-5,6,7,8-tetrahydro-2-(methylthio)-4(3H)-quinazolinone

• Inchi： 1S/C15H15FN2OS/c1-20-15-17-13-5-3-2-4-12(13)14(19)18(15)11-8-6-10(16)7-9-11/h6-9H,2-5H2,1H3
• InChI Key： QSNPLWVXOCRDKP-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(=O)N(C2=CC=C(F)C=C2)C=1SC

Computed Properties

• Exact Mass: 290.08891244g/mol
• Monoisotopic Mass: 290.08891244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 441.9±47.0 °C(Predicted)
• pka: -0.67±0.20(Predicted)

Additional information on 3-(4-fluorophenyl)-2-(methylsulfanyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one

3-(4-Fluorophenyl)-2-(Methylsulfanyl)-3,4,5,6,7,8-Hexahydroquinazolin-4-One: A Comprehensive Overview

3-(4-Fluorophenyl)-2-(Methylsulfanyl)-3,4,5,6,7,8-Hexahydroquinazolin-4-One, also known by its CAS number 2640944-02-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a quinazolinone core with specific substituents that contribute to its unique properties.

The quinazolinone framework is a bicyclic structure consisting of a benzene ring fused to a pyrimidine ring. In this compound, the benzene ring is substituted with a fluorine atom at the para position (4-fluorophenyl group), while the pyrimidine ring is modified with a methylsulfanyl group (methylsulfanyl) and a hydroxyl group at specific positions. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological activity.

Recent studies have highlighted the potential of 3-(4-fluorophenyl)-2-(methylsulfanyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one as a lead molecule for the development of new therapeutic agents. Researchers have explored its ability to inhibit various enzymes and proteins associated with diseases such as cancer and neurodegenerative disorders. For instance, investigations into its inhibitory effects on kinase enzymes have shown promising results, suggesting its potential as an anticancer agent.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the quinazolinone core. One common approach involves the condensation of an appropriate diamine with a carbonyl compound under specific reaction conditions. The introduction of the fluorophenyl and methylsulfanyl groups is achieved through substitution reactions or coupling techniques. The optimization of these steps is critical to ensure high yields and purity of the final product.

In terms of biological activity, 3-(4-fluorophenyl)-2-(methylsulfanyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one has demonstrated selectivity towards certain targets compared to other quinazolinone derivatives. This selectivity is attributed to the electronic and steric effects introduced by its substituents. For example, the fluorine atom at the para position enhances the lipophilicity of the molecule while also influencing its electronic properties. Similarly, the methylsulfanyl group contributes to hydrogen bonding capabilities and overall solubility.

The pharmacokinetic profile of this compound has also been studied extensively. Research indicates that it exhibits moderate absorption and distribution properties in experimental models. However, further studies are required to fully understand its bioavailability and metabolism in vivo. These findings are essential for determining its suitability as a drug candidate and guiding future optimization efforts.

In addition to its therapeutic potential, 3-(4-fluorophenyl)-2-(methylsulfanyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one has shown interesting properties in other areas such as materials science and catalysis. Its ability to act as a ligand in metal complexes has been explored for applications in asymmetric catalysis and sensor development.

The continuous advancement in computational chemistry tools has enabled researchers to perform detailed molecular modeling studies on this compound. These studies provide insights into its three-dimensional structure and interactions with biological targets at an atomic level. Such information is invaluable for rational drug design and optimization strategies.

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